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Compound of Interest

Compound Name: MSDC 0160

Cat. No.: B1668645 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
MSDC-0160 is a novel insulin sensitizer that acts as a modulator of the mitochondrial pyruvate

carrier (MPC). Its mechanism of action involves the inhibition of pyruvate transport into the

mitochondria, which in turn modulates the mTOR signaling pathway. This activity has made

MSDC-0160 a valuable tool in research for type 2 diabetes, neurodegenerative diseases like

Parkinson's and Alzheimer's, and other metabolic disorders. For researchers utilizing MSDC-

0160 in their studies, understanding its stability in various solutions is critical for ensuring the

accuracy and reproducibility of experimental results.

These application notes provide a summary of the available data on the long-term stability of

MSDC-0160 in stock solutions and a detailed protocol for determining its stability in aqueous

solutions. Additionally, a diagram of the relevant signaling pathway is included to provide

context for its mechanism of action.

Data Presentation: Stability of MSDC-0160 Stock
Solutions
The long-term stability of MSDC-0160 has been reported for concentrated stock solutions,

primarily in dimethyl sulfoxide (DMSO). The following table summarizes the available
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quantitative data. It is recommended to aliquot stock solutions to prevent repeated freeze-thaw

cycles. For in vivo experiments, it is advised to prepare fresh working solutions daily.

Solvent Concentration
Storage
Temperature

Storage
Duration

Stability

DMSO Not Specified -20°C 6 months Stable

DMSO Not Specified -80°C 1 year Stable

Not Specified Not Specified -20°C ≥ 4 years Stable

Solubility Information:

DMF: 30 mg/mL

DMSO: 30 mg/mL

DMSO:PBS (pH 7.2) (1:2): 0.3 mg/mL

Ethanol: 0.5 mg/mL

Experimental Protocols
Protocol for Preparation of MSDC-0160 Stock Solution
This protocol outlines the steps for preparing a concentrated stock solution of MSDC-0160.

Materials:

MSDC-0160 (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Vortex mixer

Sonicator (optional)
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Procedure:

Weighing: Accurately weigh the desired amount of MSDC-0160 powder in a sterile

microcentrifuge tube.

Dissolution: Add the appropriate volume of anhydrous DMSO to achieve the desired stock

concentration (e.g., 10 mM or 30 mg/mL).

Mixing: Vortex the solution thoroughly until the MSDC-0160 is completely dissolved. If

necessary, use a sonicator to aid dissolution.

Aliquoting: Aliquot the stock solution into smaller volumes in sterile cryovials to minimize

freeze-thaw cycles.

Storage: Store the aliquots at -20°C for short-term storage (up to 6 months) or at -80°C for

long-term storage (up to 1 year).

Protocol for Assessing the Long-Term Stability of
MSDC-0160 in Aqueous Solutions via HPLC
This protocol provides a general framework for determining the stability of MSDC-0160 in

aqueous solutions such as buffers or cell culture media. This is a crucial step before conducting

experiments, as the stability in working solutions can differ significantly from that in

concentrated DMSO stocks.

Materials:

MSDC-0160 stock solution in DMSO

Aqueous solution of interest (e.g., Phosphate Buffered Saline (PBS), cell culture medium)

High-Performance Liquid Chromatography (HPLC) system with a UV detector

C18 HPLC column (e.g., 4.6 x 150 mm, 5 µm)

HPLC grade solvents (e.g., acetonitrile, water, formic acid)

Incubators or water baths set to desired temperatures (e.g., 4°C, 25°C, 37°C)
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Autosampler vials

Procedure:

Preparation of Working Solution:

Prepare a working solution of MSDC-0160 in the aqueous buffer of interest at the final

desired concentration (e.g., 10 µM). Ensure the final concentration of DMSO is low

(typically <0.1%) to avoid solvent effects.

Prepare a sufficient volume of the working solution to be sampled at all time points.

Incubation:

Aliquot the working solution into separate sterile, sealed containers for each time point and

temperature condition.

Place the aliquots in incubators set at the desired temperatures (e.g., 4°C for refrigeration,

25°C for room temperature, and 37°C for physiological temperature).

Time Points:

Define the time points for analysis based on the expected duration of your experiments

(e.g., 0, 2, 4, 8, 24, 48, 72 hours).

At each time point, remove one aliquot from each temperature condition for HPLC

analysis. The "0 hour" time point represents the initial concentration.

HPLC Analysis:

Sample Preparation: Transfer the collected samples into autosampler vials. If the solution

contains proteins (e.g., cell culture medium with serum), precipitate the proteins by adding

an equal volume of cold acetonitrile, centrifuge, and analyze the supernatant.

HPLC Method (Example):

Column: C18 reverse-phase column.
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Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Gradient: A linear gradient from 5% to 95% Mobile Phase B over 15-20 minutes.

Flow Rate: 1.0 mL/min.

Detection Wavelength: Monitor at the absorbance maximum of MSDC-0160 (e.g., 231

nm and 273 nm).

Injection Volume: 10-20 µL.

Note: This is a starting point; the method should be optimized for your specific system

and to ensure separation of MSDC-0160 from any potential degradants.

Data Analysis:

At each time point, quantify the peak area of the MSDC-0160 parent compound.

Calculate the percentage of MSDC-0160 remaining at each time point relative to the initial

(0 hour) concentration.

Plot the percentage of remaining MSDC-0160 against time for each temperature condition.

The appearance of new peaks in the chromatogram indicates the formation of degradation

products.

Mandatory Visualizations
Signaling Pathway of MSDC-0160 Action

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668645?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cytosol

MitochondrionGlucose Pyruvate
Glycolysis

Mitochondrial
Pyruvate Carrier (MPC) Pyruvate TCA Cycle

Oxidative
Phosphorylation

mTORC1
Activates

Autophagy
Inhibits

MSDC-0160
Inhibits

Neuroprotection &
Reduced Neuroinflammation

Promotes

Click to download full resolution via product page

Caption: Mechanism of action of MSDC-0160.

Experimental Workflow for Stability Testing
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Caption: Workflow for assessing MSDC-0160 stability.
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[https://www.benchchem.com/product/b1668645#long-term-stability-of-msdc-0160-in-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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